Cas no 1202993-99-4 (N-(4-fluorophenyl)methyl-2-(5-methoxyisoquinolin-1-yl)sulfanylacetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-(5-methoxyisoquinolin-1-yl)sulfanylacetamide
• CAS No: 1202993-99-4
• MF: C₁₉H₁₇FN₂O₂S
• MW: 356.413886785507
• CID: 5756179
• PubChem ID: 45502934
• Update Time: 2024-01-14

N-(4-fluorophenyl)methyl-2-(5-methoxyisoquinolin-1-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-2-(5-methoxyisoquinolin-1-yl)sulfanylacetamide
• N-[(4-fluorophenyl)methyl]-2-(5-methoxyisoquinolin-1-yl)sulfanylacetamide
• F5656-0023
• 1202993-99-4
• N-[(4-fluorophenyl)methyl]-2-[(5-methoxyisoquinolin-1-yl)sulfanyl]acetamide
• AKOS024516674
• N-(4-fluorobenzyl)-2-((5-methoxyisoquinolin-1-yl)thio)acetamide
• VU0649807-1

• Inchi： 1S/C19H17FN2O2S/c1-24-17-4-2-3-16-15(17)9-10-21-19(16)25-12-18(23)22-11-13-5-7-14(20)8-6-13/h2-10H,11-12H2,1H3,(H,22,23)
• InChI Key： OSMWPWYQZBUYJR-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC(=CC=1)F)=O)C1C2C=CC=C(C=2C=CN=1)OC

Computed Properties

• Exact Mass: 356.09947712g/mol
• Monoisotopic Mass: 356.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives